Cas no 2010198-19-1 (7,7,7-Trifluoro-heptylamine)

7,7,7-Trifluoro-heptylamine is a fluorinated amine compound characterized by its trifluoromethyl terminal group and a seven-carbon alkyl chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and electron-withdrawing effects, making it valuable in organic synthesis and pharmaceutical applications. The presence of fluorine atoms improves metabolic stability and bioavailability, which is advantageous in drug design. Its amine functionality allows for further derivatization, enabling its use as a building block in agrochemicals, surfactants, and specialty materials. The compound's stability under various reaction conditions and compatibility with standard purification techniques further enhance its utility in research and industrial settings.

7,7,7-Trifluoro-heptylamine structure

Product Name:7,7,7-Trifluoro-heptylamine

CAS No:2010198-19-1

MF:C₇H₁₄F₃N

MW:169.187972545624

MDL:MFCD30478265

CID:4633614

Update Time:2025-11-05

7,7,7-Trifluoro-heptylamine Chemical and Physical Properties

Names and Identifiers

- 7,7,7-Trifluoro-heptylamine
- MDL： MFCD30478265
- Inchi： 1S/C7H14F3N/c8-7(9,10)5-3-1-2-4-6-11/h1-6,11H2
- SMILES： C(N)CCCCCC(F)(F)F

7,7,7-Trifluoro-heptylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1126497-500mg	7,7,7-Trifluoro-heptylamine	2010198-19-1	95%	500mg	$610	2024-07-28
eNovation Chemicals LLC	Y1126497-1g	7,7,7-Trifluoro-heptylamine	2010198-19-1	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	Y1126497-5g	7,7,7-Trifluoro-heptylamine	2010198-19-1	95%	5g	$4475	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R2336-1g	7,7,7-Trifluoro-heptylamine	2010198-19-1	96%	1g	¥8726.45	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R2336-5g	7,7,7-Trifluoro-heptylamine	2010198-19-1	96%	5g	¥34958.27	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R2336-500mg	7,7,7-Trifluoro-heptylamine	2010198-19-1	96%	500mg	¥4800.42	2024-04-19
Oakwood	099912-250mg	7,7,7-Trifluoro-heptylamine	2010198-19-1	97%	250mg	$225.00	2023-09-17
Oakwood	099912-1g	7,7,7-Trifluoro-heptylamine	2010198-19-1	97%	1g	$450.00	2023-09-17
Oakwood	099912-5g	7,7,7-Trifluoro-heptylamine	2010198-19-1	97%	5g	$1995.00	2023-09-17
1PlusChem	1P01FFVO-250mg	7,7,7-Trifluoro-heptylamine	2010198-19-1	97%	250mg	$262.00	2023-12-19

7,7,7-Trifluoro-heptylamine Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 7,7,7-Trifluoro-heptylamine

Recent Advances in the Application of 7,7,7-Trifluoro-heptylamine (CAS: 2010198-19-1) in Chemical Biology and Pharmaceutical Research

7,7,7-Trifluoro-heptylamine (CAS: 2010198-19-1) is a fluorinated amine compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, owing to their enhanced metabolic stability, lipophilicity, and bioavailability. 7,7,7-Trifluoro-heptylamine, with its trifluoromethyl group, exemplifies these advantages. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block in the synthesis of novel protease inhibitors, showing promising activity against viral targets. The compound's ability to modulate enzyme activity through fluorine-specific interactions has opened new avenues for rational drug design.

In the realm of chemical biology, researchers have explored 7,7,7-Trifluoro-heptylamine as a versatile probe for studying protein-ligand interactions. Nuclear magnetic resonance (NMR) studies have revealed its unique binding characteristics with G-protein coupled receptors (GPCRs), suggesting potential applications in neuropharmacology. Furthermore, its incorporation into peptide backbones has been shown to enhance membrane permeability, addressing a critical challenge in peptide-based drug delivery.

The synthetic accessibility of 7,7,7-Trifluoro-heptylamine has also been a focus of recent investigations. A 2024 report in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield and purity, facilitating its broader adoption in industrial applications. This advancement is particularly relevant given the compound's growing use in the development of positron emission tomography (PET) tracers for diagnostic imaging.

From a safety and toxicology perspective, preliminary in vitro and in vivo studies indicate that 7,7,7-Trifluoro-heptylamine exhibits favorable pharmacokinetic profiles with minimal off-target effects. However, researchers caution that comprehensive toxicological assessments are still needed, especially regarding long-term exposure effects. These findings collectively position 7,7,7-Trifluoro-heptylamine as a compound of significant interest for future pharmaceutical innovation and biological research.